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Compound of Interest

Compound Name: Methyl 4-ethylbenzoate

Cat. No.: B1265719 Get Quote

This guide provides a comprehensive overview of the chemical and physical properties of

methyl 4-ethylbenzoate, tailored for researchers, scientists, and professionals in drug

development. It includes detailed experimental protocols, spectroscopic data, and safety

information.

Chemical Identity and Physical Properties
Methyl 4-ethylbenzoate is an organic compound classified as an ester of 4-ethylbenzoic acid

and methanol. It is a colorless liquid at room temperature and is primarily used as a chemical

intermediate in organic synthesis.

Table 1: Physical and Chemical Properties of Methyl 4-ethylbenzoate
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Property Value Reference

CAS Number 7364-20-7

Molecular Formula C₁₀H₁₂O₂

Molecular Weight 164.20 g/mol

Appearance Clear, colorless liquid/oil [1]

Boiling Point 105-107 °C at 15 mmHg [1][2]

Density 1.025 - 1.039 g/cm³ at 25 °C [1][2]

Storage Temperature
Room Temperature, sealed in

a dry environment
[1][3]

Spectroscopic Data
Spectroscopic analysis is crucial for the structural elucidation and purity assessment of methyl
4-ethylbenzoate.

Table 2: Spectroscopic Data of Methyl 4-ethylbenzoate

Technique Data

¹H NMR

Data available for the similar compound, ethyl 4-

methylbenzoate, suggests characteristic

aromatic and aliphatic proton signals.

¹³C NMR
Data for the similar compound, ethyl 4-

methylbenzoate, is available.

FTIR

Expected to show characteristic peaks for C=O

(ester), C-O stretching, and aromatic C-H

bonds.

Mass Spectrometry

Expected to show a molecular ion peak

corresponding to its molecular weight and

characteristic fragmentation patterns.
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Experimental Protocols
The following sections detail the experimental procedures for the synthesis, purification, and

analysis of methyl 4-ethylbenzoate.

Methyl 4-ethylbenzoate is commonly synthesized via the Fischer esterification of 4-

ethylbenzoic acid with methanol, using a strong acid catalyst such as sulfuric acid.

Reaction: 4-ethylbenzoic acid + methanol ⇌ methyl 4-ethylbenzoate + water

Materials:

4-ethylbenzoic acid

Methanol (anhydrous)

Concentrated sulfuric acid

Sodium bicarbonate (5% aqueous solution)

Brine (saturated aqueous sodium chloride)

Anhydrous magnesium sulfate

Diethyl ether

Equipment:

Round-bottom flask

Reflux condenser

Heating mantle

Separatory funnel

Beakers and Erlenmeyer flasks

Rotary evaporator
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Distillation apparatus

Procedure:

In a round-bottom flask, combine 4-ethylbenzoic acid and an excess of anhydrous methanol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Attach a reflux condenser and heat the mixture to reflux for several hours. The reaction

progress can be monitored by thin-layer chromatography.

After the reaction is complete, cool the mixture to room temperature.

Remove the excess methanol using a rotary evaporator.

Dissolve the residue in diethyl ether and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, 5% sodium bicarbonate solution (to

neutralize the acid catalyst and any unreacted carboxylic acid), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under

reduced pressure to obtain the crude methyl 4-ethylbenzoate.
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Fischer Esterification Mechanism
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The crude product can be purified by fractional distillation under reduced pressure to obtain

high-purity methyl 4-ethylbenzoate.

Equipment:

Distillation flask

Fractionating column (e.g., Vigreux column)

Condenser

Receiving flask

Vacuum source and gauge

Heating mantle

Procedure:

Set up the fractional distillation apparatus.

Place the crude methyl 4-ethylbenzoate in the distillation flask with a few boiling chips.

Apply a vacuum and gradually heat the flask.

Collect the fraction that distills at the boiling point of methyl 4-ethylbenzoate at the

corresponding pressure (105-107 °C at 15 mmHg).[1][2]

The purity of the synthesized methyl 4-ethylbenzoate can be determined by gas

chromatography.

Instrumentation:

Gas chromatograph equipped with a flame ionization detector (FID).

Capillary column suitable for the analysis of esters (e.g., a non-polar or medium-polarity

column).

Typical GC Conditions:
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Injector Temperature: 250 °C

Detector Temperature: 280 °C

Oven Temperature Program: Start at a suitable initial temperature, then ramp to a final

temperature to ensure the elution of the compound.

Carrier Gas: Helium or Nitrogen at a constant flow rate.

Injection Mode: Split or splitless, depending on the sample concentration.
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Experimental Workflow for Methyl 4-Ethylbenzoate

Safety and Handling
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Methyl 4-ethylbenzoate should be handled with appropriate safety precautions in a well-

ventilated area.

Table 3: Safety Information

Hazard Statement Precautionary Statement

H302: Harmful if swallowed.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H315: Causes skin irritation.
P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

H319: Causes serious eye irritation.
P302+P352: IF ON SKIN: Wash with plenty of

water.

H335: May cause respiratory irritation.
P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P305+P351+P338: IF IN EYES: Rinse

cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing.

This safety information is based on available data and may not be exhaustive.

Conclusion
This technical guide provides essential information on the chemical properties, synthesis,

purification, and analysis of methyl 4-ethylbenzoate. The detailed protocols and data are

intended to support researchers and professionals in their work with this compound. Adherence

to safety guidelines is paramount when handling this chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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